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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760

An In-depth Technical Guide to the Physical Properties of 2-Methyl-4-propyloctane

Introduction

2-Methyl-4-propyloctane is a branched-chain alkane with the molecular formula C12H26. As a
saturated hydrocarbon, it is a member of a broad class of organic compounds primarily used as
solvents, lubricants, and fuels. This technical guide provides a comprehensive summary of the
known physical properties of 2-Methyl-4-propyloctane. The data presented herein is compiled
from various chemical databases. It is important to note that for highly specific, non-commercial
compounds such as this, many physical properties are derived from computational estimations
rather than direct experimental measurement. This document also outlines the general
experimental protocols typically employed for determining such properties and clarifies the
compound's role, or lack thereof, in biological contexts.

Physical and Chemical Properties

The core physical and chemical identifiers for 2-Methyl-4-propyloctane are summarized in the
table below. These values are essential for researchers in chemical synthesis, materials
science, and computational chemistry.
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Property Value Notes

IUPAC Name 2-Methyl-4-propyloctane[1][2]

CAS Number 62184-33-2[1][3]

Molecular Formula C12H26[1][4]

Molecular Weight 170.33 g/mol [1][4]

Boiling Point 191°C[4][5] Estimated Value
Melting Point -50.8°C[4][5] Estimated Value
Density 0.7491 g/cms3 Estimated Value
Refractive Index 1.4202 Estimated Value

Experimental Protocols

While specific experimental procedures for the determination of physical properties for 2-
Methyl-4-propyloctane are not detailed in the available literature, the following represents
standard methodologies used for characterizing similar liquid alkanes.

1. Boiling Point Determination:
o Method: Micro-distillation or the Siwoloboff method.

e Protocol: A small sample of the compound is heated in a distillation apparatus. The
temperature at which the vapor pressure of the liquid equals the atmospheric pressure, and
the liquid actively boils and condenses, is recorded as the boiling point. For high-purity
substances, this temperature remains constant throughout the distillation process.

2. Melting Point Determination:
o Method: Capillary Tube Method using a calibrated melting point apparatus.

e Protocol: A small, powdered sample of the solidified compound is packed into a capillary
tube. The tube is heated in a controlled manner. The temperature range from the first
appearance of liquid (thawing) to the complete liquefaction of the sample is recorded as the
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melting point range. The estimated value of -50.8°C suggests this would require a cryostat
for measurement.

. Density Measurement:
Method: Pycnometry or Digital Density Meter.

Protocol: A pycnometer (a flask with a specific, known volume) is weighed empty, then filled
with the sample liquid, and weighed again at a controlled temperature. The density is
calculated by dividing the mass of the liquid by the known volume. Alternatively, a digital
density meter measures the oscillation frequency of a U-shaped tube filled with the sample,
which directly relates to its density.

. Refractive Index Measurement:
Method: Abbe Refractometer.

Protocol: A few drops of the liquid sample are placed on the prism of an Abbe refractometer.
Light is passed through the sample, and the critical angle of refraction is measured. This
angle is used by the instrument to calculate the refractive index, typically at the sodium D-
line (589 nm) and at a standard temperature (e.g., 20°C).

Generalized Experimental Workflow for Physical Property Characterization
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Caption: A generalized workflow for the experimental characterization of a liquid organic
compound.

Biological Activity and Signaling Pathways

For professionals in drug development, understanding a compound's interaction with biological
systems is paramount. In the case of 2-Methyl-4-propyloctane, its chemical nature as a
saturated alkane dictates its biological activity profile.

Saturated hydrocarbons are characterized by strong, nonpolar carbon-carbon and carbon-
hydrogen single bonds. This structure results in low chemical reactivity. They do not possess
functional groups that typically engage in the specific, high-affinity interactions (e.g., hydrogen
bonding, ionic interactions, receptor binding) that define the activity of pharmaceutical agents.

Consequently, 2-Methyl-4-propyloctane is not known to be an effector of any biological
signaling pathways. Its interactions with biological systems are expected to be nonspecific,
primarily driven by hydrophobic effects, such as partitioning into lipid membranes. Such
interactions do not constitute a specific signaling event. Therefore, no signaling pathway
diagrams involving this compound are available or relevant.
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Compound Identity:

2-Methyl-4-propyloctane

Chemical Class:
Saturated Alkane

Key Characteristic:
Lacks Polar Functional Groups,
Chemically Inert

Consequence:
No Specific Binding to
Biological Receptors

Conclusion:
No Known Interaction with
Cellular Signaling Pathways

Click to download full resolution via product page

Caption: Logical relationship explaining the lack of biological signaling activity for alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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